Cas no 124107-39-7 (Pregnanolone Sulfate Pyridinium Salt)

• Product Name: Pregnanolone Sulfate Pyridinium Salt
• CAS No: 124107-39-7
• MF: C₂₆H₃₉NO₅S
• MW: 477.656566858292
• CID: 1062913
• PubChem ID: 131698922
• Update Time: 2025-04-20

Pregnanolone Sulfate Pyridinium Salt Chemical and Physical Properties

Names and Identifiers

• Pregnanolone Sulfate Pyridinium Salt
• Pregnanolone Sulfate
• pyridin, (20-oxo-5α-pregnan-3β-yl)-sulfate
• (20-oxo-5α-pregnan-3β-yl)-sulfate
• 3alpha-Hydroxy-5beta-pregnan-20-one Sulfate Pyridinium Salt
• 124107-39-7
• [(3R,5R,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate;pyridin-1-ium
• 3a-Hydroxy-5ss-pregnan-20-one Sulfate Pyridinium Salt; 5ss-Pregnan-3a-ol-20-one Sulfate Pyridinium Salt; 5ss-Pregnane-3a-yl-20-one Sulfate Pyridinium Salt;
• DA-77047

• Inchi： 1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15-,16+,17-,18+,19+,20+,21-;/m1./s1
• InChI Key： MRONXFCVCNETJP-GEVXNLERSA-N
• SMILES： S(=O)(=O)([O-])O[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]12.[NH+]1C=CC=CC=1

Computed Properties

• Exact Mass: 477.25500
• Monoisotopic Mass: 477.25489452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 730
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 101.94000
• LogP: 6.58470